Cas no 63972-19-0 (1,4,8,11-Tetraazacyclotetradecane-5,7-dione)

1,4,8,11-Tetraazacyclotetradecane-5,7-dione structure
63972-19-0 structure
Product Name:1,4,8,11-Tetraazacyclotetradecane-5,7-dione
CAS No:63972-19-0
Molecular Formula:C10H20N4O2
Molecular Weight:228.2914
CID:516143
PubChem ID:24860107

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Properties

Names and Identifiers

    • 1,4,8,11-Tetraazacyclotetradecane-5,7-dione
    • 1,4,8,11-tetrazacyclotetradecane-5,7-dione
    • 1,4,8,11-tetraazacyclotetradecane-12,14-dione
    • 1,4,8,12-tetraazacyclotetradecane-5,7-dione
    • 4,7,11,14-Tetraazacyclotetradecane-1,3-dione
    • 5,7-dioxo-1,4,8,11-tetra-azacyclo-tetradecane
    • cis-dioxocyclam
    • Dioxocyclam
    • IPS104
    • DTXCID70136300
    • AKOS016034880
    • CS-0454490
    • SCHEMBL243010
    • DTXSID90213809
    • 1,4,8,11-Tetraazacyclotetradecane-5,7-dione, 99%
    • BGVLBVASHIQNIO-UHFFFAOYSA-N
    • 5,7-dioxo-1,4,8,11-tetraazacyclotetradecane
    • 63972-19-0
    • MDL: MFCD00075005
    • InChIKey: BGVLBVASHIQNIO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H20N4O2/c15-9-8-10(16)14-7-5-12-3-1-2-11-4-6-13-9/h11-12H,1-8H2,(H,13,15)(H,14,16)
    • SMILES: C1CNCCNC(=O)CC(=O)NCCNC1

Computed Properties

  • Exact Mass: 228.15900
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 228.159
  • Heavy Atom Count: 16
  • Complexity: 211
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.7
  • Tautomer Count: 5
  • Surface Charge: 0
  • Topological Polar Surface Area: 82.3A^2

Experimental Properties

  • LogP: -0.49300
  • PSA: 82.26000
  • Refractive Index: 1.442
  • Boiling Point: 552.1 °C at 760 mmHg
  • Melting Point: 172-176 °C (lit.)
  • Flash Point: 234.8 °C
  • Color/Form: solid
  • Solubility: Not available
  • Density: 1.012

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Security Information

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4,8,11-Tetraazacyclotetradecane-5,7-dione Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03840-1g
1,4,8,11-Tetraazacyclotetradecane-5,7-dione
63972-19-0
1g
¥688.0 2021-09-03
SHENG KE LU SI SHENG WU JI SHU
sc-223070-1 g
1,4,8,11-Tetraazacyclotetradecane-5,7-dione,
63972-19-0
1g
¥444.00 2023-07-11

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